Cas no 2679831-68-4 (rac-benzyl N-[(3R,4S)-4-(4-bromo-1H-pyrazol-1-yl)oxolan-3-yl]carbamate)

• Product Name: rac-benzyl N-[(3R,4S)-4-(4-bromo-1H-pyrazol-1-yl)oxolan-3-yl]carbamate
• CAS No: 2679831-68-4
• MF: C₁₅H₁₆BrN₃O₃
• MW: 366.209842681885
• CID: 6092970
• PubChem ID: 165922265
• Update Time: 2025-08-05

rac-benzyl N-[(3R,4S)-4-(4-bromo-1H-pyrazol-1-yl)oxolan-3-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2679831-68-4
• rac-benzyl N-[(3R,4S)-4-(4-bromo-1H-pyrazol-1-yl)oxolan-3-yl]carbamate
• EN300-28300488

• Inchi： 1S/C15H16BrN3O3/c16-12-6-17-19(7-12)14-10-21-9-13(14)18-15(20)22-8-11-4-2-1-3-5-11/h1-7,13-14H,8-10H2,(H,18,20)/t13-,14+/m0/s1
• InChI Key： HHRKRPRZZVGDDZ-UONOGXRCSA-N
• SMILES： BrC1C=NN(C=1)[C@@H]1COC[C@@H]1NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 365.03750g/mol
• Monoisotopic Mass: 365.03750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 65.4Ų

Additional information on rac-benzyl N-[(3R,4S)-4-(4-bromo-1H-pyrazol-1-yl)oxolan-3-yl]carbamate

Rac-Benzyl N-[(3R,4S)-4-(4-Bromo-1H-Pyrazol-1-Yl)Oxolan-3-Yl]Carbamate: A Comprehensive Overview

The compound rac-benzyl N-[(3R,4S)-4-(4-bromo-1H-pyrazol-1-yl)oxolan-3-yl]carbamate, identified by the CAS number 2679831-68-4, is a highly specialized organic molecule with significant applications in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and potential therapeutic implications. The molecule's structure incorporates a benzyl group, a carbamate functional group, and a substituted oxolane (tetrahydrofuran) ring system with a 4-bromo-pyrazole moiety. These elements collectively contribute to its distinctive chemical properties and biological activity.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly in the development of kinase inhibitors and other enzyme-targeted therapies. The presence of the 4-bromo-pyrazole group in this compound suggests potential interactions with specific biological targets, making it a promising candidate for further investigation. Researchers have explored the synthesis of similar compounds using advanced methodologies, including microwave-assisted synthesis and catalytic asymmetric synthesis, which have significantly improved the efficiency and scalability of such processes.

The stereochemistry of the compound, as indicated by the (3R,4S) configuration of the oxolane ring, plays a crucial role in determining its pharmacokinetic properties. Stereoisomers often exhibit vastly different behaviors in biological systems, and this compound's specific configuration may influence its absorption, distribution, metabolism, and excretion (ADME) profiles. Recent advancements in chiral resolution techniques have enabled the precise synthesis of enantiomerically pure compounds, which is essential for understanding their biological activity and optimizing their therapeutic potential.

In terms of application, rac-benzyl N-[(3R,4S)-4-(4-bromo-1H-pyrazol-1-yl)oxolan-3-yl]carbamate has been investigated for its potential as a lead compound in drug development. Its structural versatility allows for modifications that could enhance its bioavailability or target specificity. For instance, researchers have explored the substitution of the benzyl group with other aromatic or aliphatic groups to study their effects on binding affinity and pharmacokinetics. These studies are critical for advancing the compound into preclinical testing phases.

The synthesis of this compound involves a multi-step process that typically includes the preparation of intermediates such as benzyl chlorides or bromides and subsequent coupling reactions to form the carbamate linkage. The introduction of the 4-bromo-pyrazole group requires careful planning to ensure regioselectivity and minimize side reactions. Modern synthetic strategies often incorporate protecting group chemistry and transition metal catalysis to achieve high yields and purity levels.

From an analytical standpoint, this compound can be characterized using a variety of techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide detailed insights into its molecular structure and stereochemistry, which are vital for confirming its identity and assessing its quality. Recent advancements in analytical instrumentation have further enhanced our ability to study such complex molecules with unprecedented precision.

In conclusion, rac-benzyl N-[(3R,4S)-4-(4-bromo-1H-pyrazol-1-yl)oxolan-3-yl]carbamate represents a significant advancement in organic synthesis and medicinal chemistry. Its unique structure, coupled with recent research findings on pyrazole derivatives and stereochemical control methods, positions it as a valuable tool in drug discovery efforts. As ongoing studies continue to unravel its full potential, this compound serves as a testament to the power of chemical innovation in addressing unmet medical needs.